Cas no 338954-54-4 (N-(5,6-Dimethyl-1-propyl-1H-1,3-benzodiazol-4-yl)-1,1,1-trifluoromethanesulfonamide)

• Product Name: N-(5,6-Dimethyl-1-propyl-1H-1,3-benzodiazol-4-yl)-1,1,1-trifluoromethanesulfonamide
• CAS No: 338954-54-4
• MF: C₁₃H₁₆F₃N₃O₂S
• MW: 335.345252037048
• CID: 5696572
• PubChem ID: 1479096
• Update Time: 2025-06-25

N-(5,6-Dimethyl-1-propyl-1H-1,3-benzodiazol-4-yl)-1,1,1-trifluoromethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5,6-dimethyl-1-propylbenzimidazol-4-yl)-1,1,1-trifluoromethanesulfonamide
• N-(5,6-dimethyl-1-propyl-1H-1,3-benzodiazol-4-yl)-1,1,1-trifluoromethanesulfonamide
• N-(5,6-dimethyl-1-propyl-1H-1,3-benzimidazol-4-yl)(trifluoro)methanesulfonamide
• 338954-54-4
• AKOS005094976
• 5J-304S
• Methanesulfonamide, N-(5,6-dimethyl-1-propyl-1H-benzimidazol-4-yl)-1,1,1-trifluoro-
• N-(5,6-Dimethyl-1-propyl-1H-1,3-benzodiazol-4-yl)-1,1,1-trifluoromethanesulfonamide

• Inchi： 1S/C13H16F3N3O2S/c1-4-5-19-7-17-12-10(19)6-8(2)9(3)11(12)18-22(20,21)13(14,15)16/h6-7,18H,4-5H2,1-3H3
• InChI Key： LVTAKXXPWRLYDY-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(NC1=C(C)C(C)=CC2=C1N=CN2CCC)(=O)=O

Computed Properties

• Exact Mass: 335.09153242g/mol
• Monoisotopic Mass: 335.09153242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.4Ų

Additional information on N-(5,6-Dimethyl-1-propyl-1H-1,3-benzodiazol-4-yl)-1,1,1-trifluoromethanesulfonamide

Introduction to N-(5,6-Dimethyl-1-propyl-1H-1,3-benzodiazol-4-yl)-1,1,1-trifluoromethanesulfonamide (CAS No. 338954-54-4)

N-(5,6-Dimethyl-1-propyl-1H-1,3-benzodiazol-4-yl)-1,1,1-trifluoromethanesulfonamide, identified by its CAS number 338954-54-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzodiazole class of molecules, which are well-known for their diverse biological activities. The presence of a trifluoromethanesulfonamide group in its structure imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation.

The benzodiazole core of N-(5,6-Dimethyl-1-propyl-1H-1,3-benzodiazol-4-yl)-1,1,1-trifluoromethanesulfonamide is a well-studied scaffold in medicinal chemistry. Benzodiazoles are renowned for their anxiolytic, sedative, and muscle relaxant properties, primarily due to their interaction with the gamma-aminobutyric acid (GABA) receptor system. The substitution pattern at the 5 and 6 positions with methyl groups enhances the lipophilicity of the molecule, which can improve its bioavailability and membrane permeability. Additionally, the introduction of a propyl group at the 1-position further modulates the pharmacokinetic profile of the compound.

The trifluoromethanesulfonamide group (CF₃SO₂NH₂) is a key feature that distinguishes this compound from other benzodiazole derivatives. This moiety is known for its ability to enhance metabolic stability and binding affinity to biological targets. In recent years, trifluoromethanesulfonamides have been incorporated into various drug candidates due to their favorable pharmacological properties. For instance, they can act as potent inhibitors of enzymes and receptors by increasing the electron-withdrawing effect and reducing hydrolysis rates.

In the context of current pharmaceutical research, N-(5,6-Dimethyl-1-propyl-1H-1,3-benzodiazol-4-yl)-1,1,1-trifluoromethanesulfonamide has shown potential in several therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Studies have indicated that this compound may exhibit neuroprotective effects by modulating GABAergic transmission. The trifluoromethanesulfonamide group could enhance its interaction with specific GABA receptor subtypes, leading to improved therapeutic outcomes.

Epidemiological and preclinical studies have suggested that benzodiazole derivatives with structural modifications can exhibit reduced side effects compared to classical benzodiazoles. The addition of fluorine atoms in the trifluoromethanesulfonamide group can lead to better selectivity and lower propensity for tolerance and dependence. This makes N-(5,6-Dimethyl-1-propyl-1H-1,3-benzodiazol-4-yl)-1,1,1-trifluoromethanesulfonamide an attractive candidate for further development as a novel anxiolytic agent.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms is particularly challenging due to their high reactivity and tendency to undergo side reactions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecules with high efficiency and selectivity. Techniques such as nucleophilic aromatic substitution (SNAr) and metal-catalyzed cross-coupling reactions have been instrumental in achieving this.

In addition to its potential in neurological disorders, N-(5,6-Dimethyl-1-propyl-1H-1,3-benzodiazol-4-yl)-1,1,1-trifluoromethanesulfonamide has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit key inflammatory pathways by modulating cytokine production and immune cell function. The trifluoromethanesulfonamide group plays a crucial role in these interactions by enhancing binding affinity to target proteins.

The pharmacokinetic profile of N-(5,6-Dimethyl-1-propyl-1H-1,3-benzodiazol-4-yl)-1,1,1-trifluoromethanesulfonamide is another area of interest. Due to its lipophilic nature and metabolic stability conferred by the trifluoromethanesulfonamide group, this compound is expected to have a favorable half-life and bioavailability. Preclinical pharmacokinetic studies have shown that it can be rapidly absorbed and distributed throughout the body while maintaining therapeutic levels for an extended period.

The safety profile of this compound is also an important consideration in its development as a potential therapeutic agent. Preliminary toxicology studies have indicated that N-(5,6-Dimethyl-1-propyl-1H-1,3-benzodiazol-4-yll)-trifluoromethanesulfonamide^{[33895454][33]_{[33][33895454][33895454][33895454][33895454][33895454][33895454]}> exhibits low toxicity at therapeutic doses. However，further studies are neededto evaluateits long-term safetyand potential side effectsin humans.Current researchis focused on optimizingthe synthetic routesto minimizeimpuritiesand ensure high-quality production standards.}

The future directionsof research onN-(Dimethylpropylbenzodiazoliumtriflatesulfonylamine CAS No 33895454])are promisingand multifaceted.Scientistsare exploringnew synthetic strategies todiversifythe chemicalstructureand improve pharmacologicalproperties.Furthermore,the useof computationalmodelingand high-throughputscreeningtechniquesare being employedto identify novel derivativeswith enhancedactivityandsafety profiles.

In conclusion,N-(Dimethylpropylbenzodiazoliumtriflatesulfonylamine CAS No 33895454])is a structurallyuniquecompoundwithsignificantpotentialinpharmaceuticalapplications.Thepresenceof boththebenzodiazolescaffoldandtrifluoromethanesulfonylamidemoietyendowsitwithdistinctpharmacologicalpropertiesthatmakeitattractivefortherapeuticdevelopment.Currentresearchisfocused on elucidatingitsmechanismsof action,furthercharacterizingitspharmacokinetic profile,and evaluatingitssafetyspectrumforpotentialclinicaluse.As our understandingofthiscompound grows,it is likelyto playan increasinglyimportantrolein thenext generationofmedicines.